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Compound of Interest

Compound Name: N,N-Dimethylbutylamine

Cat. No.: B1196949

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of N,N-
Dimethylbutylamine, specifically its boiling point and density. The information is presented in
a structured format to facilitate easy reference and comparison for professionals in research
and development. This document also outlines the standard experimental methodologies for
determining these properties and includes a visualization of the relationship between the
compound's molecular structure and its physical characteristics.

Quantitative Data on Physical Properties

The boiling point and density of N,N-Dimethylbutylamine have been determined by various
sources. The following table summarizes the reported values for these physical constants.
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Physical Property Value Notes and Conditions

The range reflects values from

Boiling Point 92 °C1t095.9 °C )
multiple sources.
93.3°C
95 °C at 1,013 hPa
) The range reflects values from
Density 0.7203 g/cm3 to 0.721 g/mL ]
multiple sources.
720.3 kg/m 3 at 20 °C
0.721 g/mL at 25 °C

Experimental Protocols

The determination of the boiling point and density of a liquid compound such as N,N-
Dimethylbutylamine is fundamental in its characterization. Standard laboratory procedures for
these measurements are described below.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, several methods can be employed, depending on the
sample volume available.

o Simple Distillation: For larger sample volumes (typically >5 mL), a simple distillation
apparatus is used. The liquid is heated in a distilling flask, and the temperature of the vapor
that distills is measured. The stable temperature recorded when the bulk of the material
distills corresponds to the boiling point. It is crucial that the thermometer bulb is positioned
correctly within the apparatus to be fully immersed in the hot vapors for an accurate reading.
[1] The barometric pressure should also be recorded, as boiling point is pressure-dependent.

[1]

e Thiele Tube Method: This micro-method is suitable for small sample volumes (<1 mL). A
small amount of the liquid is placed in a fusion tube, and a capillary tube, sealed at one end,
is inverted and placed inside. The assembly is attached to a thermometer and heated in a
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Thiele tube containing oil. As the temperature rises, a stream of bubbles will emerge from the
capillary tube. The heat is then removed, and the temperature at which the liquid begins to
enter the capillary tube upon cooling is recorded as the boiling point.[1]

o Reflux Method: A reflux setup can also be used to determine the boiling point. The liquid is
heated to its boiling point in a flask attached to a vertical condenser, which returns the
condensed vapor to the flask. A thermometer placed in the vapor path will record the boiling
point temperature.[1]

2.2. Determination of Density

Density is the mass per unit volume of a substance. The following is a standard laboratory
procedure for determining the density of a liquid.

e Procedure:

o An empty, dry container of a known volume, such as a graduated cylinder or a pycnometer
(density bottle), is weighed using an analytical balance.

o The container is then filled with N,N-Dimethylbutylamine to a precisely measured
volume.

o The container with the liquid is reweighed.

o The mass of the liquid is determined by subtracting the mass of the empty container from
the mass of the filled container.

o The density is then calculated by dividing the mass of the liquid by its volume.

o For improved accuracy, the measurements should be repeated multiple times, and the
average value should be reported. The temperature at which the measurement is taken
should also be recorded, as density is temperature-dependent.

Visualization of Structure-Property Relationship

The physical properties of N,N-Dimethylbutylamine are a direct consequence of its molecular
structure. The following diagram illustrates this relationship.
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Relationship between Molecular Structure and Physical Properties of N,N-Dimethylbutylamine

Molecular Structure
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Caption: Molecular structure's influence on N,N-Dimethylbutylamine's properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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